ethyl 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]-3-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethyl]piperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C19H27NO3.ClH/c1-2-22-19(21)17-7-4-10-20(14-17)11-12-23-18-9-8-15-5-3-6-16(15)13-18;/h8-9,13,17H,2-7,10-12,14H2,1H3;1H
• InChI Key: VDBDQIYWMPOKBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CCOC2=CC3=C(CCC3)C=C2.Cl
• Molecular Formula: C19H28ClNO3
• Molecular Weight: 353.9 g/mol

Description

The compound is a complex organic molecule that contains an indene and piperidine substructure. Indene is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene. Piperidine is a heterocyclic organic compound with the molecular formula (CH2)5NH, which is a cyclic amine.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the indene and piperidine rings. The indene portion of the molecule is a fused ring system, while the piperidine portion is a six-membered ring containing one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially interact with biological systems in a variety of ways depending on its exact structure and functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.